Infrared spectroscopy of the N2·N2O van der Waals complex
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9888600021
Abstract
The rotationally resolved spectrum of the N2·N2O van der Waals complex has been obtained in the region of the ν3 N2O monomer vibration using the technique of diode-laser absorption spectroscopy of a pulsed molecular beam. Determination of accurate rotational and centrifugal distortion constants enabled the effective structure of the complex to be calculated. This has been rationalised by the construction of potentials based on a distributed multipole and distributed dispersion model.
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Journal Name：Faraday Discussions of the Chemical Society
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CAS no.: 18719-24-9
